N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-isopropoxybenzamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C25H32N2O4/c1-16(2)14-27-21-13-19(9-12-22(21)30-15-25(5,6)24(27)29)26-23(28)18-7-10-20(11-8-18)31-17(3)4/h7-13,16-17H,14-15H2,1-6H3,(H,26,28)
• InChI Key: HAUNEPASCCYYBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)C3=CC=C(C=C3)OC(C)C)OCC(C1=O)(C)C
• Molecular Formula: C25H32N2O4
• Molecular Weight: 424.5 g/mol
• CAS No.: 921522-35-2

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-isopropoxybenzamide is a useful research compound. Its molecular formula is C25H32N2O4 and its molecular weight is 424.541. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Development of Potent Serotonin-3 (5-HT3) Receptor Antagonists

Research has been conducted on the development of potent serotonin-3 (5-HT3) receptor antagonists, with structure-activity relationship studies focusing on the influence of the aromatic nucleus upon inhibition of the von Bezold-Jarisch reflex in rats. Such compounds, including those with heteroaromatic rings, have been evaluated for their potential in treating conditions mediated by 5-HT3 receptors, suggesting a pathway for developing new therapeutic agents (Harada et al., 1995).

Enantioselective Synthesis of Metabolites

Another area of application is the enantioselective synthesis of metabolites of vasopressin V2 receptor antagonists through lipase-catalyzed transesterification. This process highlights the significance of chirality in drug metabolism and the potential for creating more effective and selective drug metabolites (Matsubara et al., 2000).

Antioxidant Activity and Physicochemical Properties

Studies on novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives have explored their antioxidant activities and physicochemical properties. These investigations into the synthesis and evaluation of compounds for antioxidant properties showcase the potential of such derivatives in pharmaceutical applications and material science (Yüksek et al., 2015).

Agricultural Applications: Sustained Release of Fungicides

Research into polymeric and solid lipid nanoparticles for the sustained release of carbendazim and tebuconazole in agricultural applications demonstrates an innovative approach to enhancing the efficiency and safety of fungicide delivery. These studies provide a foundation for developing new methods for plant disease management with reduced environmental impact (Campos et al., 2015).

Antiproliferative Effects on Cancer Cells

The synthesis of phenylpyrazolodiazepin-7-ones as conformationally rigid analogs of aminopyrazole amide scaffold and their antiproliferative effects on cancer cells reveal the potential of such compounds in cancer therapy. These findings suggest avenues for the development of new antiproliferative agents targeting specific cancer cell lines (Kim et al., 2011).